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Compound of Interest

Compound Name: Betaine aldehyde chloride

Cat. No.: B1666869

An In-depth Technical Guide to Betaine
Aldehyde Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Betaine Aldehyde Chloride, a key
metabolic intermediate. It covers its chemical identity, physicochemical properties, biological
significance, and relevant experimental protocols for its study.

Chemical Identity and Properties

Betaine aldehyde chloride is the physiological intermediate in the metabolic oxidation of
choline to glycine betaine.[1][2] It is a quaternary ammonium compound and a short-chain
aldehyde.[3] The following tables summarize its key identifiers and properties.

Table 1: Chemical Identifiers for Betaine Aldehyde Chloride
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Identifier Value

CAS Number 7758-31-8[1][3][4]

Molecular Formula CsH12CINO[4][5]

Molecular Weight 137.61 g/mol [4][6]

IUPAC Name trimethyl(2-oxoethyl)azanium;chloride[5]

InChi InChI=1S/C5H12NO.CIH/c1-6(2,3)4-5-
7:/h5H,4H2,1-3H3;1H/q+1;/p-1[1][4]

InChlKey FSKVGWXINKZUKS-UHFFFAOY SA-M[1][4][6]

SMILES C--INVALID-LINK--(C)CC=0.[CI-][4][6]

Table 2: Physicochemical Properties of Betaine Aldehyde Chloride

Property Value

Appearance Crystalline solid or powder[1][4]

Purity >95% to 299% (TLC)[1][2][4]

Solubility Water: 50 mg/mL (clear, colorless to light yellow)

[41PBS (pH 7.2): 5 mg/mL[1]DMSO: 1 mg/mL[1]

Storage Temperature

2-8°C or -20°C[1][4]

Stability

Stable for = 4 years when stored properly[1]

Hydration

In aqueous solutions, it exists predominantly
(99%) as the diol (hydrate) form.[7]

Molecular Structure

Betaine aldehyde chloride is a quaternary ammonium salt.[5] The structure consists of a

central nitrogen atom bonded to three methyl groups and a 2-oxoethyl group, forming a

positively charged cation. This is ionically bonded to a chloride anion.
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Biological Role and Metabolic Pathway

Betaine aldehyde is a crucial intermediate in the metabolism of essential amino acids, including
glycine, serine, and threonine.[1][2][3] Its primary role is within the choline oxidation pathway,
where it is formed from choline and subsequently oxidized to produce glycine betaine, a vital
osmoprotectant.[8][9] This two-step process is catalyzed by specific enzymes.[10][11]

The first step, the oxidation of choline to betaine aldehyde, is catalyzed by a membrane-bound
choline dehydrogenase or choline oxidase.[9][11] The subsequent oxidation of betaine
aldehyde to glycine betaine is catalyzed by the NAD(P)+-dependent enzyme, betaine aldehyde
dehydrogenase (BADH).[3][8][11] This pathway is not only critical for osmoregulation but also
serves as a catabolic route for choline, allowing organisms to use it as a carbon and nitrogen

source.[8]

__________ > Otitalan Betaine Aldehyde
Choline Dehydrogenase S
(CDH)

___________ > Oxidation Glycine Betaine
Betaine Aldehyde Y
Dehydrogenase (BADH)

Figure 1: The Choline Oxidation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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